Cas no 1784859-24-0 (Pyrazolo[1,5-a]pyrimidin-2(1H)-one, 6-bromo-)

• Product Name: Pyrazolo[1,5-a]pyrimidin-2(1H)-one, 6-bromo-
• CAS No: 1784859-24-0
• MF: C₆H₄BrN₃O
• MW: 214.019459724426
• CID: 6020681
• PubChem ID: 84680093
• Update Time: 2025-05-23

Pyrazolo[1,5-a]pyrimidin-2(1H)-one, 6-bromo- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidin-2(1H)-one, 6-bromo-
• 6-bromopyrazolo[1,5-a]pyrimidin-2-ol
• EN300-6737036
• 1784859-24-0

• Inchi： 1S/C6H4BrN3O/c7-4-2-8-5-1-6(11)9-10(5)3-4/h1-3H,(H,9,11)
• InChI Key： FBSVDHNTRFEJEU-UHFFFAOYSA-N
• SMILES： C12=CC(=O)NN1C=C(Br)C=N2

Computed Properties

• Exact Mass: 212.95377g/mol
• Monoisotopic Mass: 212.95377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 2.09±0.1 g/cm3(Predicted)
• pka: 9.92±0.40(Predicted)

Additional information on Pyrazolo[1,5-a]pyrimidin-2(1H)-one, 6-bromo-

Pyrazolo[1,5-a]pyrimidin-2(1H)-one, 6-bromo-

The compound Pyrazolo[1,5-a]pyrimidin-2(1H)-one, 6-bromo- (CAS No. 1784859-24-0) is a highly specialized organic molecule belonging to the class of pyrazolopyrimidines. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in the fields of pharmacology and materials science. The molecule features a fused bicyclic system comprising a pyrazole ring and a pyrimidine ring, with a bromine substituent at the 6-position. This substitution pattern not only enhances the compound's stability but also imparts unique electronic properties that make it an intriguing subject for further study.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for the synthesis of Pyrazolo[1,5-a]pyrimidin-2(1H)-one, 6-bromo-. One such method involves the cyclization of appropriately substituted precursors under mild conditions, leveraging the directing effects of functional groups to achieve high yields and purity. The bromine atom at the 6-position plays a crucial role in modulating the electronic environment of the molecule, which is critical for its reactivity in various chemical transformations.

In terms of pharmacological applications, Pyrazolo[1,5-a]pyrimidin-2(1H)-one, 6-bromo- has shown promising results in preliminary studies as a potential antitumor agent. Its ability to inhibit key enzymes involved in cell proliferation has been extensively investigated. For instance, recent research has demonstrated that this compound can effectively suppress the activity of certain kinases, which are often overexpressed in cancer cells. This property makes it a strong candidate for further exploration in drug development pipelines.

Beyond its pharmacological applications, Pyrazolo[1,5-a]pyrimidin-2(1H)-one, 6-bromo- has also been studied for its potential use in materials science. The compound's rigid bicyclic structure and electron-withdrawing bromine substituent make it an attractive candidate for applications in organic electronics. Researchers have explored its ability to act as a building block for constructing advanced materials with tailored electronic properties. For example, it has been used as a component in self-assembled monolayers and organic semiconductors.

The synthesis and characterization of Pyrazolo[1,5-a]pyrimidin-2(1H)-one, 6-bromo- have been documented in numerous scientific journals. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and purity. These studies have provided valuable insights into the compound's physical and chemical properties, paving the way for its application across diverse fields.

In conclusion, Pyrazolo[1,5-a]pyrimidin-2(1H)-one, 6-bromo- (CAS No. 1784859-24-0) is a versatile compound with significant potential in both pharmacology and materials science. Its unique structural features and functional groups make it an ideal candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.